Cas no 1352397-94-4 (5-Fluoro-1H-indazol-7-amine)

• Product Name: 5-Fluoro-1H-indazol-7-amine
• CAS No: 1352397-94-4
• MF: C₇H₆FN₃
• MW: 151.141044139862
• MDL: MFCD20923551
• CID: 4820869
• Update Time: 2026-02-27

5-Fluoro-1H-indazol-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1H-indazol-7-amine
• 7-Amino-5-fluoro-1H-indazole
• 1h-indazol-7-amine,5-fluoro-
• SY268178

• MDL： MFCD20923551
• Inchi： 1S/C7H6FN3/c8-5-1-4-3-10-11-7(4)6(9)2-5/h1-3H,9H2,(H,10,11)
• InChI Key： NZNYHJBBJLVSNO-UHFFFAOYSA-N
• SMILES： FC1C=C(C2=C(C=NN2)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 1.4
• Topological Polar Surface Area: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-Fluoro-1H-indazol-7-amine

Professional Introduction to 5-Fluoro-1H-indazol-7-amine (CAS No. 1352397-94-4)

5-Fluoro-1H-indazol-7-amine, identified by its Chemical Abstracts Service (CAS) number CAS No. 1352397-94-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative belongs to the indazole family, characterized by a fused benzene and pyrrole ring system, with a fluorine substituent at the 5-position and an amine group at the 7-position. The structural features of this compound make it a valuable scaffold for the development of novel therapeutic agents, particularly in the areas of oncology, inflammation, and central nervous system disorders.

The introduction of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. In the case of 5-Fluoro-1H-indazol-7-amine, the fluorine atom at the 5-position enhances the compound's lipophilicity and binding interactions with biological targets. This modification has been extensively studied in the development of kinase inhibitors, which play a crucial role in targeted cancer therapies.

Recent advancements in computational chemistry and structure-based drug design have highlighted the potential of indazole derivatives as inhibitors of protein-protein interactions and enzyme activities. Studies have demonstrated that compounds containing the indazole core can selectively inhibit kinases such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are aberrantly activated in various diseases. The amine group at the 7-position of 5-Fluoro-1H-indazol-7-amine provides a site for further functionalization, allowing for the development of more potent and selective inhibitors.

One of the most compelling applications of 5-Fluoro-1H-indazol-7-amine is in the treatment of inflammatory diseases. Inflammatory pathways are dysregulated in conditions such as rheumatoid arthritis, Crohn's disease, and psoriasis, making them attractive targets for therapeutic intervention. Preclinical studies have shown that indazole derivatives can modulate inflammatory cytokine production and reduce inflammation by inhibiting key signaling pathways. The fluorinated analogs, including 5-Fluoro-1H-indazol-7-amine, exhibit enhanced efficacy due to improved pharmacokinetic profiles.

The central nervous system (CNS) is another area where 5-Fluoro-1H-indazol-7-amine shows promise. Neuroinflammatory processes are implicated in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research indicates that indazole derivatives can cross the blood-brain barrier and exert neuroprotective effects by reducing neuroinflammation and oxidative stress. The presence of the fluorine atom enhances brain penetration, making 5-Fluoro-1H-indazol-7-amine a candidate for treating CNS disorders.

In vitro studies have revealed that 5-Fluoro-1H-indazol-7-amine exhibits significant inhibitory activity against various kinases relevant to cancer progression. For instance, it has been shown to inhibit JAK2, which is overexpressed in myeloproliferative neoplasms, and EGFR, which is frequently mutated in non-small cell lung cancer. The mechanism of action involves disruption of kinase-mediated signaling cascades, leading to impaired cell proliferation and survival.

The synthesis of 5-Fluoro-1H-indazol-7-amines has been optimized to achieve high yields and purity. Modern synthetic approaches leverage transition metal catalysis and flow chemistry to enhance efficiency and scalability. These methods ensure that pharmaceutical-grade material can be produced reliably for preclinical and clinical studies.

Emerging evidence suggests that fluorinated indazole derivatives may also have applications in antiviral therapy. The ability of these compounds to interfere with viral replication through inhibition of host cell enzymes has been explored. For example, studies have shown that analogs of 5-fluorooxindole, a closely related scaffold, can inhibit HIV replication by targeting reverse transcriptase. Further research is needed to fully elucidate the potential of 5-fluoroindazole derivatives against other viral pathogens.

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